Cas no 2171609-69-9 (3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171609-69-9
• MF: C₂₅H₂₇N₃O₅
• MW: 449.49898648262
• CID: 6090885
• PubChem ID: 165524374
• Update Time: 2025-11-06

3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3-cyano-2,2-dimethylpropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171609-69-9
• EN300-1539281

• Inchi： 1S/C25H27N3O5/c1-25(2,11-12-26)15-27-23(31)21(13-22(29)30)28-24(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FXVBOOIVLQTZCG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)(C)CC#N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 449.19507097g/mol
• Monoisotopic Mass: 449.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Additional information on 3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171609-69-9)

The compound 3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171609-69-9) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and cyano-dimethylpropyl moieties, makes it a valuable intermediate for protecting amino groups during solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in producing high-purity peptides, a growing demand in drug discovery and biotechnology.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. The Fmoc-protected derivative of this compound ensures stability during synthesis, addressing common challenges like side reactions and racemization. Its cyano group further enhances solubility, a critical factor in optimizing reaction conditions for complex peptide sequences. This aligns with current trends in green chemistry, where researchers prioritize efficient and sustainable synthetic routes.

The versatility of CAS No. 2171609-69-9 extends to its compatibility with automated peptide synthesizers, a topic frequently queried in AI-driven research tools. Users often explore its reaction kinetics and scalability, reflecting the industry's focus on high-throughput screening. Additionally, its carbamoyl and propanoic acid functionalities enable conjugation with biomolecules, making it relevant for antibody-drug conjugates (ADCs) and proteomics studies.

From a technical perspective, the compound's molecular weight and logP value are frequently analyzed parameters, as they influence bioavailability and membrane permeability. These metrics are crucial for computational chemistry models, another hot topic in AI-assisted drug design. The 2,2-dimethylpropyl segment contributes to steric hindrance, reducing unwanted interactions—a feature highlighted in forums discussing peptide stability under physiological conditions.

Quality control of 3-(3-cyano-2,2-dimethylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves rigorous HPLC and mass spectrometry validation, addressing concerns about batch-to-batch consistency. This is particularly relevant given the rise of regulatory scrutiny in pharmaceutical manufacturing. Suppliers emphasizing cGMP compliance for this compound often rank higher in search engine results, reflecting user priorities.

In summary, CAS No. 2171609-69-9 bridges cutting-edge synthetic chemistry with real-world applications in biopharmaceuticals. Its design caters to modern needs like modular synthesis and precision medicine, while its physicochemical properties align with QSAR (Quantitative Structure-Activity Relationship) studies. As peptide therapeutics continue to dominate clinical trials, this compound remains a cornerstone for innovation.